3,5-ditert-butyl-N-(1-phenylethyl)benzamide

• Molecular Formula: C23H31NO
• Molecular Weight: 337.5 g/mol
• IUPAC Name: 3,5-ditert-butyl-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C23H31NO/c1-16(17-11-9-8-10-12-17)24-21(25)18-13-19(22(2,3)4)15-20(14-18)23(5,6)7/h8-16H,1-7H3,(H,24,25)
• InChI Key: PQMKOUANRYJWLA-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC(=CC(=C2)C(C)(C)C)C(C)(C)C

Description

3,5-ditert-butyl-N-(1-phenylethyl)benzamide, also known as DPNB, is a benzamide derivative that has gained significant attention in scientific research due to its unique properties. This compound is synthesized through a multistep process and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,5-ditert-butyl-N-(1-phenylethyl)benzamide involves its interaction with G protein-coupled receptors, specifically the beta-adrenergic receptor. 3,5-ditert-butyl-N-(1-phenylethyl)benzamide acts as an agonist for this receptor, which results in the activation of downstream signaling pathways that regulate various physiological processes, including heart rate, blood pressure, and metabolism. Additionally, 3,5-ditert-butyl-N-(1-phenylethyl)benzamide has been shown to modulate the activity of other G protein-coupled receptors, including the dopamine receptor, which plays a critical role in the regulation of mood and behavior.
Biochemical and Physiological Effects
3,5-ditert-butyl-N-(1-phenylethyl)benzamide has been shown to have a wide range of biochemical and physiological effects, including anti-inflammatory and analgesic effects, modulation of heart rate and blood pressure, and regulation of mood and behavior. In preclinical studies, 3,5-ditert-butyl-N-(1-phenylethyl)benzamide has been shown to reduce inflammation and pain in animal models of arthritis and nerve injury. Additionally, 3,5-ditert-butyl-N-(1-phenylethyl)benzamide has been shown to modulate heart rate and blood pressure in animal models, suggesting that it may have potential applications in the treatment of cardiovascular disorders. Finally, 3,5-ditert-butyl-N-(1-phenylethyl)benzamide has been shown to modulate the activity of the dopamine receptor, which has implications for the treatment of mood disorders such as depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,5-ditert-butyl-N-(1-phenylethyl)benzamide is its high potency and selectivity for beta-adrenergic receptors, which makes it a valuable tool for studying the function of these receptors. Additionally, 3,5-ditert-butyl-N-(1-phenylethyl)benzamide has been shown to have a favorable pharmacokinetic profile, including good oral bioavailability and a long half-life, which makes it suitable for use in animal models. However, one of the limitations of 3,5-ditert-butyl-N-(1-phenylethyl)benzamide is its low solubility in water, which can make it difficult to formulate for use in in vitro experiments. Additionally, 3,5-ditert-butyl-N-(1-phenylethyl)benzamide has not been extensively studied in human clinical trials, which limits our understanding of its potential therapeutic applications in humans.

Future Directions

Despite the extensive research on 3,5-ditert-butyl-N-(1-phenylethyl)benzamide, there are still many unanswered questions regarding its mechanism of action, physiological effects, and potential therapeutic applications. Future studies should focus on elucidating the molecular mechanisms underlying the effects of 3,5-ditert-butyl-N-(1-phenylethyl)benzamide on G protein-coupled receptors, as well as its potential applications in the treatment of various diseases. Additionally, further studies are needed to determine the safety and efficacy of 3,5-ditert-butyl-N-(1-phenylethyl)benzamide in humans, which will be critical for its development as a therapeutic agent. Finally, the development of new formulations of 3,5-ditert-butyl-N-(1-phenylethyl)benzamide with improved solubility and bioavailability will be necessary to facilitate its use in in vitro experiments.

Synthesis Methods

The synthesis of 3,5-ditert-butyl-N-(1-phenylethyl)benzamide involves multiple steps, including the reaction of 3,5-ditert-butylbenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride then reacts with 1-phenylethylamine to form the amide, which is subsequently deprotected to yield 3,5-ditert-butyl-N-(1-phenylethyl)benzamide. This synthesis method has been optimized to yield high purity and yield of 3,5-ditert-butyl-N-(1-phenylethyl)benzamide, making it suitable for large-scale production.

Scientific Research Applications

3,5-ditert-butyl-N-(1-phenylethyl)benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, 3,5-ditert-butyl-N-(1-phenylethyl)benzamide has been shown to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs for the treatment of chronic pain and inflammatory disorders. In neuroscience, 3,5-ditert-butyl-N-(1-phenylethyl)benzamide has been shown to modulate the activity of G protein-coupled receptors, which play a critical role in various physiological processes. This makes 3,5-ditert-butyl-N-(1-phenylethyl)benzamide a valuable tool for studying the function of these receptors and developing new drugs that target them. In biochemistry, 3,5-ditert-butyl-N-(1-phenylethyl)benzamide has been used to study the structure and function of proteins, including enzymes and ion channels.